Cas no 1157041-14-9 (3-{(3-Aminophenyl)carbamoylamino}propanamide)

• Product Name: 3-{(3-Aminophenyl)carbamoylamino}propanamide
• CAS No: 1157041-14-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD12136700
• CID: 4573807
• PubChem ID: 43553830
• Update Time: 2025-06-08

3-{(3-Aminophenyl)carbamoylamino}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-aminophenyl)carbamoyl]amino}propanamide
• Propanamide, 3-[[[(3-aminophenyl)amino]carbonyl]amino]-
• 3-{(3-Aminophenyl)carbamoylamino}propanamide

• MDL： MFCD12136700
• Inchi： 1S/C10H14N4O2/c11-7-2-1-3-8(6-7)14-10(16)13-5-4-9(12)15/h1-3,6H,4-5,11H2,(H2,12,15)(H2,13,14,16)
• InChI Key： DOSSUMYNFRSESI-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC(NC1=CC=CC(N)=C1)=O

3-{(3-Aminophenyl)carbamoylamino}propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-{(3-Aminophenyl)carbamoylamino}propanamide

Professional Introduction to Compound with CAS No. 1157041-14-9 and Product Name: 3-{(3-Aminophenyl)carbamoylamino}propanamide

The compound with the CAS number 1157041-14-9 and the product name 3-{(3-Aminophenyl)carbamoylamino}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a complex arrangement of functional groups, including an amine and a carbamoyl moiety, which contribute to its reactivity and biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The 3-{(3-Aminophenyl)carbamoylamino}propanamide molecule, with its dual amine and carbamoyl functionalities, exhibits promising properties for such applications. Studies have shown that this compound can modulate various enzymatic pathways, making it a valuable candidate for the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in inhibiting key enzymes involved in inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The 3-{(3-Aminophenyl)carbamoylamino}propanamide has been observed to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with these conditions.

In addition to its anti-inflammatory potential, the 3-{(3-Aminophenyl)carbamoylamino}propanamide has shown promise in preclinical studies as a modulator of pain signaling pathways. Pain perception involves complex interactions between neural and molecular mechanisms, and this compound has been found to interact with receptors and ion channels involved in pain transmission. Its ability to modulate these pathways suggests that it could be effective in treating various types of pain, including neuropathic and inflammatory pain.

The synthesis of 3-{(3-Aminophenyl)carbamoylamino}propanamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates, such as 3-aminophenylcarbamate, which is then coupled with propylamine derivatives under controlled conditions. The final step involves purification techniques that ensure high yield and purity of the product.

The structural features of this compound make it particularly interesting for further derivatization and optimization. Researchers have explored various modifications to enhance its bioavailability, solubility, and target specificity. For instance, introducing fluorine atoms or other halogen substituents can improve metabolic stability, while modifications at the propylamine moiety can fine-tune its interaction with biological targets.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 3-{(3-Aminophenyl)carbamoylamino}propanamide at both molecular and cellular levels. Molecular modeling studies have provided insights into how this compound interacts with its targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's mechanism of action.

The potential therapeutic applications of 3-{(3-Aminophenyl)carbamoylamino}propanamide extend beyond inflammation and pain management. Preliminary studies suggest that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as many therapeutic agents struggle with this challenge.

In conclusion, the compound with CAS number 1157041-14-9 and product name 3-{(3-Aminophenyl)carbamoylamino}propanamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.